Cas no 59152-59-9 (1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-)
59152-59-9 structure
Product Name:1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
CAS No:59152-59-9
MF:C6H6ClN3O3
MW:203.583139896393
CID:1613604
Update Time:2024-09-13
1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
- Ethanone, 1-(3-chloro-5-methyl-4-nitro-1H-pyrazol-1-yl)-
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- Inchi: 1S/C6H6ClN3O3/c1-3-5(10(12)13)6(7)8-9(3)4(2)11/h1-2H3
- InChI Key: QLLBSGGSASWTPD-UHFFFAOYSA-N
- SMILES: C(=O)(N1C(C)=C([N+]([O-])=O)C(Cl)=N1)C
Computed Properties
- Exact Mass: 203.00988
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 354.3±52.0 °C(Predicted)
- PSA: 78.03
- pka: -5.80±0.10(Predicted)
1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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